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Compound of Interest

Compound Name: Azido-PEG5-alcohol

Cat. No.: B605866 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides essential, immediate safety and logistical

information for the operational use and disposal of Azido-PEG5-alcohol, a bifunctional

molecule containing both an azide group and a polyethylene glycol (PEG) chain. Adherence to

these guidelines is critical to ensure laboratory safety and experimental integrity.

Chemical Identifier:

Product Name: Azido-PEG5-alcohol

CAS Number: 86770-68-5[1]

Hazard Identification and Precautionary Statements:

According to the Safety Data Sheet (SDS), Azido-PEG5-alcohol is classified with the following

hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1]

Causes skin irritation (Skin corrosion/irritation - Category 2)[1]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation - Category 3)[1]
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The signal word for this chemical is Warning.[1] Precautionary statements advise to avoid

breathing dust, fumes, gas, mist, vapors, or spray and to wash hands thoroughly after handling.

[1] It is also advised not to eat, drink, or smoke when using this product and to use it only

outdoors or in a well-ventilated area.[1]

Personal Protective Equipment (PPE)
A stringent personal protective equipment (PPE) protocol is mandatory when handling Azido-
PEG5-alcohol and other azide-containing compounds.[2][3] The following table summarizes

the required PPE:
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Protection Type Required PPE Specifications & Rationale

Eye & Face Protection Safety Goggles & Face Shield

Tightly fitting chemical splash

goggles are required at all

times. A full-face shield should

be worn over the goggles,

especially when there is a

significant risk of splashing.[2]

[4]

Hand Protection
Double-gloving is

recommended.

An inner layer of nitrile gloves

with an outer layer of heavy-

duty, chemical-resistant gloves

(e.g., Silver shield) is advised,

particularly for handling azides

of high toxicity.[2][5]

Body Protection Flame-resistant lab coat

A flame-resistant lab coat is

the minimum requirement. For

procedures with a higher risk

of splashing or exposure, a

chemical-resistant apron or a

full-body suit should be

utilized.[2]

Respiratory Protection Certified Chemical Fume Hood

All work with Azido-PEG5-

alcohol should be conducted in

a certified chemical fume hood

to avoid inhalation of dust or

vapors.[2] If there is a potential

for aerosol generation outside

of a fume hood, a NIOSH-

approved respirator is

required.[4]
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Foot Protection
Fully enclosed, chemical-

resistant shoes

Fully enclosed, chemical-

resistant shoes are mandatory.

Steel-toed boots are

recommended for enhanced

protection.[2]

Operational Plan: Step-by-Step Handling
All procedures involving Azido-PEG5-alcohol must be conducted within a certified chemical

fume hood to minimize exposure.

1. Preparation:

Designate a specific area within the laboratory for handling the compound.

Ensure all necessary PPE is readily available and personnel are trained in its proper use.

Cover the work surface with disposable plastic-backed absorbent pads.

Have all necessary equipment and reagents prepared before introducing the compound to

the handling area.

2. Weighing and Transfer:

Handle the solid compound within a containment system such as a ventilated balance

enclosure or a glove box.

Use non-metallic (e.g., plastic or ceramic) spatulas and weighing boats to prevent the

formation of potentially explosive heavy metal azides.[3]

3. Experimental Use:

Keep all containers of Azido-PEG5-alcohol tightly sealed when not in use.

When dissolving the compound, slowly add the solvent to the solid to prevent aerosolization.

[4]
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Avoid contact with acids, as this can lead to the formation of the highly toxic and explosive

hydrazoic acid.[3]

Avoid using halogenated solvents, as they can form explosive organic azides.

Disposal Plan
Under no circumstances should Azido-PEG5-alcohol or solutions containing it be poured

down the drain.[5] Reaction with lead or copper pipes can lead to the formation of highly

explosive metal azide salts.[5]

1. Waste Segregation:

All waste containing Azido-PEG5-alcohol, including contaminated PPE, weighing boats,

and absorbent pads, must be segregated from other waste streams.

2. Deactivation of Azide-Containing Solutions:

Dilute aqueous solutions (5% or less) containing azides can be deactivated through a

reaction with nitrous acid in a chemical fume hood.[5]

Procedure for Deactivation:

To a three-necked flask equipped with a stirrer, dropping funnel, and an outlet to the fume

hood flue, add the aqueous solution containing no more than 5% sodium azide.

With stirring, add a 20% aqueous solution of sodium nitrite (approximately 1.5 g of sodium

nitrite per gram of sodium azide).

Gradually add a 20% aqueous solution of sulfuric acid until the mixture is acidic to pH

paper. Caution: The order of addition is critical. Adding acid before the nitrite will generate

poisonous and volatile hydrazoic acid (HN3).[5]

3. Final Disposal:

Collect all deactivated azide waste into a dedicated, clearly labeled hazardous waste

container.
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The label must clearly state "Azide Waste (Deactivated)" and list the chemical contents.

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department.[3]

Handling Workflow for Azido-PEG5-alcohol
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Caption: Workflow for the safe handling and disposal of Azido-PEG5-alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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